Cas no 1629136-35-1 (2-methylhex-5-en-2-amine hydrochloride)

2-methylhex-5-en-2-amine hydrochloride structure

1629136-35-1 structure

Product Name:2-methylhex-5-en-2-amine hydrochloride

CAS No:1629136-35-1

Molecular Formula:C₇H₁₆ClN

Molecular Weight:149.661641120911

MDL:MFCD28968326

CID:4609832

PubChem ID:119032086

2-methylhex-5-en-2-amine hydrochloride Properties

Names and Identifiers

- 2-methylhex-5-en-2-amine hydrochloride
- 2-methylhex-5-en-2-aminehydrochloride
- 2-methylhex-5-en-2-amine;hydrochloride
- F88411
- DB-393441
- 1629136-35-1
- EN300-222617
- MDL： MFCD28968326
- InChIKey： FFSZNQJGAZMWLK-UHFFFAOYSA-N
- Inchi： 1S/C7H15N.ClH/c1-4-5-6-7(2,3)8;/h4H,1,5-6,8H2,2-3H3;1H
- SMILES： C(CC=C)C(N)(C)C.Cl

Computed Properties

Exact Mass: 149.0971272g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 149.0971272g/mol
Heavy Atom Count: 9
Complexity: 74.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 26Å²

2-methylhex-5-en-2-amine hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01AMHK-100mg	2-Methylhex-5-en-2-amine hydrochloride	1629136-35-1	95%	100mg	$156.00	2025-03-19
A2B Chem LLC	AV74520-100mg	2-methylhex-5-en-2-amine hydrochloride	1629136-35-1	95%	100mg	$164.00	2024-04-20
Aaron	AR01AMPW-100mg	2-Methylhex-5-en-2-amine hydrochloride	1629136-35-1	95%	100mg	$156.00	2025-02-09
Enamine	EN300-222617-0.05g	2-methylhex-5-en-2-amine hydrochloride	1629136-35-1	95%	0.05g	$226.0	2023-09-16
TRC	B498025-5mg	2-methylhex-5-en-2-amine hydrochloride	1629136-35-1		5mg	$ 70.00	2022-06-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M24580-5mg	2-Methylhex-5-en-2-amine hydrochloride	1629136-35-1	95%	5mg	¥676.0	2024-07-19

2-methylhex-5-en-2-amine hydrochloride Related Literature

1. Fluorogenic NIR-probes based on 1,2,4,5-tetrazine substituted BF2-azadipyrromethenes†

Dan Wu,Donal F. O’Shea Chem. Commun., 2017,53, 10804-10807
2. A fully bio-based Schiff base vitrimer with self-healing ability at room temperature†

Lin Jiang,Yazhou Tian,Xiaomu Wang,Junying Zhang,Jue Cheng,Feng Gao Polym. Chem., 2023,14, 862-871
3. Novel 1H NMR relaxometry methods to study the proton distribution and water migration properties of tobacco†

Songjin Zheng,Yuan Li,Qunyan Shi Anal. Methods, 2017,9, 1741-1747
4. Nucleic acids in two dimensions: layers of base pairs linked by carboxylate

Eva Corral,Huub Kooijman,Anthony L. Spek,Jan Reedijk New J. Chem., 2007,31, 21-24
5. 2′-Spiro ribo- and arabinonucleosides: synthesis, molecular modelling and incorporation into oligodeoxynucleotides†

B. Ravindra Babu,Lise Keinicke,Michael Petersen,Claus Nielsen,Jesper Wengel Org. Biomol. Chem., 2003,1, 3514-3526
6. Facile approach to SiOx/Si/C composite anode material from bulk SiO for lithium ion batteries

Xuejiao Feng,Jun Yang,Qingwen Lu,Jiulin Wang,Yanna Nuli Phys. Chem. Chem. Phys., 2013,15, 14420-14426
7. Water-soluble ionic carbon nitride as unconventional stabilizer for highly catalytically active ultrafine gold nanoparticles†

Mohamed M. Elnagar,Johannes Liessem,Changbin Im,Dariusz Mitoraj,Ludwig A. Kibler,Christof Neumann,Andrey Turchanin,Robert Leiter,Ute Kaiser,Radim Beranek Nanoscale, 2023,15, 19268-19281
8. Effects of natural organic matter (NOM), metal-to-sulfide ratio and Mn2+ on cadmium sulfide nanoparticle growth and colloidal stability†

Kevin Hoffmann,Iso Christl,Ralf Kaegi,Ruben Kretzschmar Environ. Sci.: Nano, 2020,7, 3385-3404
9. Gold trifluoromethyl complexes

Juan Gil-Rubio,José Vicente Dalton Trans., 2015,44, 19432-19442
10. Proposal of spin crossover as a reversible switch of catalytic activity for the oxygen evolution reaction in two dimensional metal–organic frameworks†

Xiangyu Zhu,Qiquan Luo Nanoscale, 2023,15, 10661-10666

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

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